Cas no 13127-21-4 (2H-1,4-Benzodiazepin-2-one,1,3-dihydro-3-hydroxy-5-phenyl-)

13127-21-4 structure
Product name:2H-1,4-Benzodiazepin-2-one,1,3-dihydro-3-hydroxy-5-phenyl-
2H-1,4-Benzodiazepin-2-one,1,3-dihydro-3-hydroxy-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,4-Benzodiazepin-2-one,1,3-dihydro-3-hydroxy-5-phenyl-
- 3-hydroxy-5-phenyl-1,3-dihydro-1,4-benzodiazepin-2-one
- 3-HYDROXY-5-PHENYL-1,3-DIHYDRO-BENZO[E][1,4]DIAZEPIN-2-ONE
- 1,3-Dihydro-3-hydroxy-5-phenyl-2H-1,4-benzodiazepin-2-on
- 3-Hydroxy-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-on
- Dechlorooxazepam
- HMS654O15
- Oprea1_829053
- ChemDiv1_023907
- 3-Hydroxy-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one #
- MLS001164895
- 13127-21-4
- HMS2866O07
- 123632-32-6
- DTXSID80346690
- CHEMBL1875129
- 3-hydroxy-5-phenyl-3H-1,4-benzodiazepin-2(1H)-one
- STK560522
- 1,3-Dihydro-3-(RS)-hydroxy-5-phenyl-2H-1,4-benzodiazepin-2-one
- AKOS015965918
- DTXSID301183369
- AKOS005486071
- (+)-1,3-Dihydro-3-hydroxy-5-phenyl-2H-1,4-benzodiazepin-2-one
- SMR000540182
- SCHEMBL9524748
-
- Inchi: InChI=1S/C15H12N2O2/c18-14-15(19)17-13(10-6-2-1-3-7-10)11-8-4-5-9-12(11)16-14/h1-9,15,19H,(H,16,18)
- InChI Key: AOKGQOYNOXSOLF-UHFFFAOYSA-N
- SMILES: C1C=CC(C2=NC(O)C(=O)NC3=CC=CC=C23)=CC=1
Computed Properties
- Exact Mass: 252.09000
- Monoisotopic Mass: 252.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 61.7Ų
- XLogP3: 1.6
Experimental Properties
- PSA: 61.69000
- LogP: 1.36810
2H-1,4-Benzodiazepin-2-one,1,3-dihydro-3-hydroxy-5-phenyl- Related Literature
-
Viktoriya Poterya,Michal Fárník,Milan Ončák,Petr Slavíček Phys. Chem. Chem. Phys., 2008,10, 4835-4842
-
Bijoy Nharangatt,Raghu Chatanathodi J. Mater. Chem. C, 2019,7, 11493-11499
-
3. Structural dynamics effects on the ultrafast chemical bond cleavage of a photodissociation reaction†María E. Corrales,Garikoitz Balerdi,Rebeca de Nalda,Luis Bañares,Ahmed H. Zewail Phys. Chem. Chem. Phys., 2014,16, 8812-8818
-
Xiaoting Yu,Xu Jia,Xiaolong Yang,Weisheng Liu,Wenwu Qin RSC Adv., 2014,4, 23571-23579
-
Hao Dong,Kaijun Xiao,Donghui Luo RSC Adv., 2017,7, 18946-18952
13127-21-4 (2H-1,4-Benzodiazepin-2-one,1,3-dihydro-3-hydroxy-5-phenyl-) Related Products
- 1782356-84-6(7-Methyl-1,2-dihydroisoquinolin-3(4H)-one)
- 1208076-29-2(2,6-Difluorotoluene (Methyl D3))
- 2279938-29-1(Alkyne-SS-COOH)
- 1423034-58-5(methyl 2-4-(2-hydroxyethyl)-1H-1,2,3-triazol-1-ylacetate)
- 1805379-74-1(2-Bromo-3-(difluoromethyl)-6-nitropyridine-5-acetonitrile)
- 1805097-93-1(5-(Fluoromethyl)-4-methoxy-3-(trifluoromethoxy)pyridine-2-acetic acid)
- 2229526-53-6(5-(2-methyloxiran-2-yl)-1-benzofuran)
- 77375-77-0(2-(2-aminoethyl)-6-phenyl-2,3-dihydropyridazin-3-one)
- 1804436-87-0(Ethyl 4-methoxy-6-nitro-2-(trifluoromethoxy)pyridine-3-carboxylate)
- 2229150-95-0(3-(quinoxalin-2-yl)but-3-en-1-amine)
Recommended suppliers
atkchemica
Gold Member
CN Supplier
Reagent

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
